Cas no 1253527-67-1 (methyl 4-[5-(thiophen-2-yl)-1H-imidazol-4-yl]benzoate)

• Product Name: methyl 4-[5-(thiophen-2-yl)-1H-imidazol-4-yl]benzoate
• CAS No: 1253527-67-1
• MF: C₁₅H₁₂N₂O₂S
• MW: 284.332982063293
• CID: 5216665
• Update Time: 2026-03-06

methyl 4-[5-(thiophen-2-yl)-1H-imidazol-4-yl]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[5-(thiophen-2-yl)-1H-imidazol-4-yl]benzoate
• Methyl 4-(5-(thiophen-2-yl)-1H-imidazol-4-yl)benzoate
• Benzoic acid, 4-[5-(2-thienyl)-1H-imidazol-4-yl]-, methyl ester

• Inchi： 1S/C15H12N2O2S/c1-19-15(18)11-6-4-10(5-7-11)13-14(17-9-16-13)12-3-2-8-20-12/h2-9H,1H3,(H,16,17)
• InChI Key： BSFXXJKSCQZMMJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=C(C2C=CC(C(=O)OC)=CC=2)N=CN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 345
• XLogP3: 3
• Topological Polar Surface Area: 83.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on methyl 4-[5-(thiophen-2-yl)-1H-imidazol-4-yl]benzoate

Methyl 4-[5-(thiophen-2-yl)-1H-imidazol-4-yl]benzoate (CAS No. 1253527-67-1): A Comprehensive Overview

Methyl 4-[5-(thiophen-2-yl)-1H-imidazol-4-yl]benzoate, identified by its CAS number 1253527-67-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate aromatic structure, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of both thiophene and imidazole moieties in its framework suggests a unique set of chemical properties that make it a promising candidate for further investigation.

The structural composition of Methyl 4-[5-(thiophen-2-yl)-1H-imidazol-4-yl]benzoate encompasses a benzoate ester linked to a thiophene ring, which is further connected to an imidazole ring. This particular arrangement of heterocyclic compounds is not only chemically fascinating but also biologically relevant. The benzoate moiety, known for its stability and solubility characteristics, provides a suitable scaffold for drug-like properties, while the thiophene and imidazole rings contribute to the molecule's interactability with biological targets.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds for their therapeutic potential. The combination of thiophene and imidazole in Methyl 4-[5-(thiophen-2-yl)-1H-imidazol-4-yl]benzoate aligns with this trend, as these motifs are frequently found in bioactive molecules. Studies have demonstrated that thiophene derivatives can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. Similarly, imidazole-based compounds are well-known for their role in various pharmacological applications, such as antifungal and antiviral treatments.

The benzoate ester component of this compound also plays a crucial role in its pharmacological profile. Ester-based molecules are often favored in drug development due to their favorable pharmacokinetic properties, including improved solubility and bioavailability. Additionally, the ester linkage can be hydrolyzed in vivo to release active metabolites, potentially enhancing the compound's therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of complex molecules like Methyl 4-[5-(thiophen-2-yl)-1H-imidazol-4-yl]benzoate with biological targets. These computational studies have suggested that the compound may interact with enzymes and receptors involved in critical cellular pathways. For instance, the thiophene ring could potentially bind to heme-containing enzymes, while the imidazole moiety might interact with nucleobase residues in protein targets.

The potential applications of Methyl 4-[5-(thiophen-2-yl)-1H-imidazol-4-yl]benzoate extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in materials science and nanotechnology. For example, the compound's ability to self-assemble into ordered structures could be exploited for the development of novel nanomaterials with applications in drug delivery systems or sensors.

In conclusion, Methyl 4-[5-(thiophen-2-yl)-1H-imidazol-4-yl]benzoate (CAS No. 1253527-67-1) represents a promising compound with diverse potential applications in pharmaceuticals and materials science. Its intricate structure, combining thiophene, imidazole, and benzoate moieties, positions it as a valuable asset in ongoing research efforts aimed at discovering novel bioactive molecules. As our understanding of molecular interactions continues to evolve, compounds like Methyl 4-[5-(thiophen-2-yl)-1H-imidazol-4-yll]benzoate are likely to play an increasingly important role in shaping the future of medicine and technology.